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Compound of Interest

Compound Name: Dehydrochromolaenin

Cat. No.: B144465 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Dehydrochromolaenin, a sesquiterpenoid found in plant extracts

such as Chromolaena odorata, requires careful management due to the absence of

comprehensive safety and disposal data. This guide provides a conservative, step-by-step

approach to its disposal, grounded in established laboratory safety protocols.

Chemical and Physical Properties
A summary of the known properties of dehydrochromolaenin is presented below. The limited

availability of detailed toxicological and environmental fate data necessitates a cautious

approach to its handling and disposal.

Property Value Reference

Chemical Formula C₁₅H₁₄O [1]

Molecular Weight 210.27 g/mol [1]

Appearance Not specified (likely solid or oil)

Solubility
Not specified (likely soluble in

organic solvents)

CAS Number 20013-76-7 [1]
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Disposal Protocol
In the absence of a specific Safety Data Sheet (SDS) for dehydrochromolaenin, it must be

treated as a hazardous chemical. The following protocol is based on general best practices for

the disposal of laboratory chemical waste.

Personal Protective Equipment (PPE)
Before handling dehydrochromolaenin, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Waste Segregation and Collection
Solid Waste:

Carefully transfer any solid dehydrochromolaenin waste into a designated, chemically

compatible, and clearly labeled hazardous waste container.

The container must be sealed to prevent leaks or spills.

Label the container with "Hazardous Waste," the chemical name ("Dehydrochromolaenin"),

and any known hazard information.

Liquid Waste:

Solutions containing dehydrochromolaenin should be collected in a separate, sealed, and

clearly labeled hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.

The container should be labeled with "Hazardous Waste," the chemical name

("Dehydrochromolaenin"), the solvent used, and the estimated concentration.

Contaminated Materials:
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Any materials that have come into contact with dehydrochromolaenin, such as pipette tips,

gloves, and absorbent paper, should be considered contaminated.

Place all contaminated materials in a designated hazardous waste bag or container.

Label the container appropriately as "Hazardous Waste - Dehydrochromolaenin
Contaminated Debris."

Spill Management
In the event of a spill:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Contain: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain

the spill. For solid spills, carefully sweep or scoop the material, avoiding dust generation.

Clean: Clean the spill area with a suitable solvent and then with soap and water.

Collect: All materials used for cleanup must be disposed of as hazardous waste.

Storage and Final Disposal
Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

waste accumulation area.

Follow your institution's procedures for arranging a pickup of the hazardous waste by the

Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of dehydrochromolaenin.
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Caption: Dehydrochromolaenin Disposal Workflow.

Disclaimer: The information provided is a general guideline for the safe disposal of

dehydrochromolaenin in a laboratory setting and is based on standard practices for handling

chemicals with unknown hazards. It is not a substitute for a formal risk assessment and

consultation with your institution's Environmental Health and Safety (EHS) department. Always

adhere to local, state, and federal regulations regarding hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b144465#dehydrochromolaenin-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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